Cas no 130056-68-7 (3-Formyl-2-(tributylstannyl)furan)

• Product Name: 3-Formyl-2-(tributylstannyl)furan
• CAS No: 130056-68-7
• MF: C₁₇H₃₀O₂Sn
• MW: 385.128904819489
• CID: 1079048
• PubChem ID: 10959990
• Update Time: 2025-05-24

3-Formyl-2-(tributylstannyl)furan Chemical and Physical Properties

Names and Identifiers

• 3-Formyl-2-(tributylstannyl)furan
• 2-tributylstannylfuran-3-carbaldehyde
• 3-formyl-2-(tributylstannyl)furan, AldrichCPR
• AKOS015837496
• 3-Furancarboxaldehyde, 2-(tributylstannyl)-
• 130056-68-7
• 2-(Tributylstannyl)furan-3-carboxaldehyde
• J-512567
• DTXSID60449870
• 2-(tributylstannyl)furan-3-carbaldehyde
• A888794

• MDL： MFCD09025794
• Inchi： 1S/C5H3O2.3C4H9.Sn/c6-3-5-1-2-7-4-5;3*1-3-4-2;/h1-3H;3*1,3-4H2,2H3;
• InChI Key： YLADFMBEILHNON-UHFFFAOYSA-N
• SMILES： [Sn](C1=C(C=O)C=CO1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 386.12700
• Monoisotopic Mass: 386.126783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Boiling Point: 392.4±52.0 °C at 760 mmHg
• Flash Point: 191.1±30.7 °C
• PSA: 30.21000
• LogP: 5.14820
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Formyl-2-(tributylstannyl)furan Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-Formyl-2-(tributylstannyl)furan

3-Formyl-2-(tributylstannyl)furan: A Comprehensive Overview

The compound with CAS No. 130056-68-7, commonly referred to as 3-Formyl-2-(tributylstannyl)furan, is a significant molecule in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a furan moiety with a tributyltin group and a formyl substituent. The presence of these functional groups makes it versatile for various applications, particularly in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of 3-Formyl-2-(tributylstannyl)furan in the development of novel materials for electronic applications. The tributyltin group serves as a valuable precursor in Stille coupling reactions, enabling the construction of complex organic frameworks. This has led to its use in the synthesis of conjugated polymers and organometallic compounds, which are critical components in modern electronic devices such as organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). The integration of this compound into such systems has been shown to enhance their performance, including improved charge transport properties and enhanced stability under operational conditions.

In addition to its role in materials science, 3-Formyl-2-(tributylstannyl)furan has also garnered attention in medicinal chemistry. The furan moiety is known for its ability to engage in hydrogen bonding and π–π interactions, making it a valuable component in drug design. Recent research has explored its potential as a scaffold for developing bioactive molecules, particularly in the context of anti-inflammatory and anticancer therapies. The formyl substituent further enhances its reactivity, allowing for the introduction of additional functional groups through various chemical transformations.

The synthesis of 3-Formyl-2-(tributylstannyl)furan typically involves a multi-step process that begins with the preparation of the corresponding furan derivative. This is followed by the introduction of the tributyltin group via nucleophilic substitution or other organometallic reactions. The final step involves the installation of the formyl group, often achieved through oxidation or direct alkylation techniques. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental perspective, the use of 3-Formyl-2-(tributylstannyl)furan raises important considerations regarding sustainability and toxicity. While the compound itself is not classified as a hazardous material under standard conditions, its synthesis and application require careful handling to minimize environmental impact. Researchers are actively exploring greener synthetic routes and recycling strategies to address these concerns.

In conclusion, 3-Formyl-2-(tributylstannyl)furan stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile functional groups make it an invaluable tool across multiple disciplines, from materials science to medicinal chemistry. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an even greater role in shaping future technologies and therapeutic solutions.